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Compound of Interest

Compound Name: Biotin sodium

Cat. No.: B1264966 Get Quote

An In-depth Examination of its Properties, Biochemical Roles, and Experimental Applications

Introduction
Biotin sodium, the sodium salt of biotin (Vitamin B7), is a water-soluble B-complex vitamin

that serves as an essential coenzyme for five carboxylase enzymes in humans. These

enzymes play critical roles in various metabolic pathways, including fatty acid synthesis,

gluconeogenesis, and the catabolism of several amino acids.[1][2][3] Its unique and high-

affinity interaction with avidin and streptavidin has made it an indispensable tool in a vast array

of life science research and drug development applications, from immunoassays to targeted

drug delivery.[4][5] This technical guide provides a comprehensive overview of the

physicochemical properties of biotin sodium, its core biochemical mechanisms, and detailed

protocols for its application in experimental settings.

Physicochemical Properties
Biotin sodium is a stable, water-soluble form of biotin, making it suitable for a wide range of in

vitro and in vivo applications. Below is a summary of its key quantitative data.
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Property Value Source(s)

CAS Number 56085-82-6

Molecular Formula C10H15N2NaO3S

Molecular Weight 266.29 g/mol

IUPAC Name

sodium;5-[(3aS,4S,6aR)-2-

oxo-1,3,3a,4,6,6a-

hexahydrothieno[3,4-

d]imidazol-4-yl]pentanoate

Core Biochemical Mechanisms and Signaling
Pathways
Biotin's primary role in cellular metabolism is as a covalently bound coenzyme for carboxylase

enzymes. The process of attaching biotin to its target enzymes is known as biotinylation and is

catalyzed by holocarboxylase synthetase (HCS).

The Biotin Cycle and Carboxylation Reactions
The biotin cycle involves the covalent attachment of biotin to apocarboxylases by HCS to form

active holocarboxylases. When these enzymes are degraded, biotinidase releases biotin for

reuse. The core function of biotin-dependent carboxylases is to catalyze carboxylation

reactions, a process that occurs in two main steps. First, the biotin carboxylase (BC) domain

catalyzes the ATP-dependent carboxylation of the biotin cofactor. Second, the

carboxyltransferase (CT) domain transfers the activated carboxyl group from carboxybiotin to a

substrate.

Below is a diagram illustrating the general mechanism of biotin-dependent carboxylases.
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Culture and Harvest Cells

Wash with ice-cold PBS

Incubate with Sulfo-NHS-Biotin at 4°C

Quench reaction with Glycine/Tris buffer

Wash with quenching buffer

Lyse cells to extract proteins

Incubate lysate with Avidin/Streptavidin beads

Wash beads to remove non-specific binders

Elute biotinylated proteins

Analyze by Western Blot or Mass Spectrometry

 

Antigen

Target Protein

Primary Antibody

Binds to Antigen

Binds

Biotinylated Secondary Antibody

Binds to Primary Ab

Binds

Avidin-Biotin-Enzyme Complex

Binds to Biotinylated Secondary Ab

Binds

Detectable Signal

Generated by Enzyme

Generates

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1264966?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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